Cas no 2455601-27-9 (cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride)

• Product Name: cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride
• CAS No: 2455601-27-9
• MF: C₇H₁₄ClNO₂
• MW: 179.64
• MDL: MFCD34602420
• CID: 5088680
• Update Time: 2025-08-05

cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride

• MDL： MFCD34602420
• Inchi： 1S/C7H13NO2.ClH/c1-5-6(3-4-8-5)7(9)10-2;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
• InChI Key： LCNSRHSQQQHRIA-KGZKBUQUSA-N
• SMILES： N1CC[C@@H](C(OC)=O)[C@H]1C.Cl

Additional information on cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride

Introduction to cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride (CAS No. 2455601-27-9)

Cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride, chemically designated as CAS No. 2455601-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine family, a heterocyclic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a methyl ester group and a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride features a chiral center at the 2-position of the pyrrolidine ring, which contributes to its stereoselective properties. This stereochemistry is crucial in medicinal chemistry, as it can significantly influence the pharmacokinetic and pharmacodynamic profiles of derivatives derived from this compound. The compound’s stability under various conditions, including pH and temperature, further underscores its utility in synthetic pathways and potential industrial applications.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders, infectious diseases, and chronic conditions. The pyrrolidine scaffold has emerged as a promising pharmacophore due to its ability to interact with biological targets such as enzymes and receptors. Specifically, derivatives of cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride have shown promise in preclinical studies as potential candidates for modulating neurotransmitter systems involved in conditions like depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with enhanced binding affinity and selectivity for therapeutic targets. For instance, modifications to the methyl ester group have been explored to improve metabolic stability, while alterations to the hydrochloride salt form have aimed to optimize oral bioavailability. These efforts align with the broader goal of developing next-generation pharmaceuticals that are both effective and well-tolerated by patients.

The pharmacological properties of cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride have been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and oxidative stress, which are key pathological mechanisms in various diseases. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. These properties make it a versatile building block for medicinal chemists seeking to design novel therapeutics.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds derived from cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride. These tools allow researchers to predict the binding modes of potential derivatives with high precision, enabling the rapid optimization of lead compounds before they enter more costly and time-consuming experimental phases. Such high-throughput virtual screening methods are becoming increasingly integral to modern drug discovery pipelines.

The synthetic pathways for cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride are also of considerable interest. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring scalability for industrial production. These methodologies often involve multi-step organic transformations, including cyclization reactions, esterification, and salt formation processes. The optimization of these synthetic routes is critical for ensuring cost-effective production while maintaining high purity standards.

In conclusion, cis-2-Methyl-pyrrolidine-3-carboxylic acid methyl ester hydrochloride (CAS No. 2455601-27-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its promising biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation.